Cas no 1804763-23-2 (3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804763-23-2
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4815124
• Update Time: 2025-05-21

3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F6NO2/c9-4-1-3(6(10)11)7(15-5(4)2-16)17-8(12,13)14/h1-2,6H
• InChI Key： OKSVOBZPZPBDHQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C=O)N=C1OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804763-23-2)

The compound 3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804763-23-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique structural features, including a difluoromethyl group, a trifluoromethoxy substituent, and a reactive carboxaldehyde moiety, this molecule serves as a versatile intermediate for synthesizing advanced bioactive compounds. Researchers and industry professionals are increasingly exploring its potential in drug discovery, crop protection, and material science, aligning with the growing demand for fluorinated building blocks and high-performance chemicals.

One of the key reasons for the rising interest in 3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde is its role in the development of next-generation agrochemicals. Fluorinated compounds are known for their enhanced stability, bioavailability, and target specificity, making them ideal candidates for modern pesticides and herbicides. As global agriculture faces challenges such as pesticide resistance and environmental sustainability, this compound offers a promising solution due to its potential to improve crop yield efficiency while minimizing ecological impact. Its pyridine core and fluorine-rich structure contribute to its ability to interact with biological systems in novel ways, addressing current gaps in pest and disease management.

In the pharmaceutical sector, CAS No. 1804763-23-2 is being investigated as a precursor for small-molecule therapeutics, particularly in oncology and infectious diseases. The presence of multiple fluorine atoms enhances the compound's metabolic stability and membrane permeability, critical factors for drug efficacy. Recent studies highlight its utility in designing kinase inhibitors and antiviral agents, reflecting broader trends in precision medicine and targeted therapy. Additionally, its carboxaldehyde group provides a reactive handle for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde exemplifies the growing importance of fluorine chemistry in industrial applications. Fluorinated compounds are prized for their ability to fine-tune electronic properties, lipophilicity, and steric effects, making them indispensable in materials science and electronics. This compound's trifluoromethoxy group, in particular, is a subject of intense research due to its unique electronic effects, which can influence the performance of organic semiconductors and liquid crystals. As industries seek sustainable chemical solutions, this molecule's potential in green chemistry and catalytic processes is also being explored.

The commercial availability and scalability of CAS No. 1804763-23-2 are critical factors driving its adoption. Suppliers and manufacturers are focusing on optimizing synthesis routes to ensure cost-effectiveness and minimal environmental footprint, addressing the demand for eco-friendly fluorochemicals. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to verify the purity and structural integrity of this compound, ensuring compliance with industry standards. Furthermore, regulatory frameworks governing fluorinated compounds are evolving, emphasizing the need for rigorous safety and environmental assessments, which this compound meets through its well-documented physicochemical properties.

In conclusion, 3-(Difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804763-23-2) represents a cutting-edge example of how fluorinated heterocycles are shaping the future of multiple industries. Its applications in agrochemical innovation, pharmaceutical development, and advanced materials underscore its versatility and scientific value. As research continues to uncover new uses for this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.